Cas no 670271-00-8 (1-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-yl-4-(pyridin-2-yl)piperazine)

• Product Name: 1-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-yl-4-(pyridin-2-yl)piperazine
• CAS No: 670271-00-8
• MF: C₂₃H₂₃N₅S
• MW: 401.52722287178
• CID: 6529984
• Update Time: 2025-05-28

1-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-yl-4-(pyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-yl-4-(pyridin-2-yl)piperazine
• 6-methyl-4-(4-(pyridin-2-yl)piperazin-1-yl)-5-(p-tolyl)thieno[2,3-d]pyrimidine
• Thieno[2,3-d]pyrimidine, 6-methyl-5-(4-methylphenyl)-4-[4-(2-pyridinyl)-1-piperazinyl]-

• Inchi： 1S/C23H23N5S/c1-16-6-8-18(9-7-16)20-17(2)29-23-21(20)22(25-15-26-23)28-13-11-27(12-14-28)19-5-3-4-10-24-19/h3-10,15H,11-14H2,1-2H3
• InChI Key： CHOZHSHNQGRCHS-UHFFFAOYSA-N
• SMILES： C1=NC(N2CCN(C3=NC=CC=C3)CC2)=C2C(C3=CC=C(C)C=C3)=C(C)SC2=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 1-6-methyl-5-(4-methylphenyl)thieno2,3-dpyrimidin-4-yl-4-(pyridin-2-yl)piperazine

Comprehensive Overview of 1-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl-4-(pyridin-2-yl)piperazine (CAS No. 670271-00-8)

The compound 1-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl-4-(pyridin-2-yl)piperazine (CAS No. 670271-00-8) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thienopyrimidine core, combined with a piperazine moiety, makes it a promising candidate for drug discovery, particularly in targeting kinase pathways and modulating cellular signaling. Researchers are increasingly exploring its potential applications in cancer therapy, neurodegenerative diseases, and inflammatory disorders, aligning with current trends in precision medicine and targeted therapeutics.

One of the key features of this compound is its multi-ring system, which includes a thieno[2,3-d]pyrimidine scaffold and a pyridine substituent. This architecture enhances its binding affinity to biological targets, such as protein kinases and G-protein-coupled receptors (GPCRs). Recent studies highlight its role in inhibiting aberrant kinase activity, a hallmark of many oncogenic processes. Given the rising global focus on personalized medicine, this molecule's selectivity and efficacy are under rigorous investigation, with computational modeling and high-throughput screening playing pivotal roles in optimizing its pharmacokinetic properties.

The synthesis of 1-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl-4-(pyridin-2-yl)piperazine involves multi-step organic reactions, including cyclization and cross-coupling strategies. Advances in green chemistry have also influenced its production, with researchers exploring catalyst-free and solvent-free methodologies to reduce environmental impact. This aligns with the growing demand for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

In the context of drug repurposing, this compound has shown potential beyond its initial applications. For instance, its interaction with neurotransmitter receptors suggests utility in mental health therapeutics, a field experiencing heightened interest due to the global mental health crisis. Additionally, its anti-inflammatory properties are being evaluated for treating chronic conditions like rheumatoid arthritis and inflammatory bowel disease (IBD), both of which are highly searched topics in medical research.

From a commercial perspective, the demand for high-purity 670271-00-8 is driven by its inclusion in preclinical studies and patent filings. Suppliers emphasize batch consistency and analytical validation to meet regulatory standards, particularly for FDA submissions and EMA approvals. The compound's intellectual property landscape is also a hot topic, with patent databases frequently queried for its derivatives and analogs.

In summary, 1-6-methyl-5-(4-methylphenyl)thieno[2,3-d]pyrimidin-4-yl-4-(pyridin-2-yl)piperazine represents a versatile scaffold with broad therapeutic potential. Its integration into cutting-edge research and alignment with global health priorities ensure its continued relevance in both academic and industrial settings. As the scientific community delves deeper into its mechanisms, this compound is poised to contribute significantly to advancements in biomedicine and drug development.